Cas no 1806991-42-3 (Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate)

• Product Name: Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate
• CAS No: 1806991-42-3
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4805624
• Update Time: 2025-10-29

Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-16-9(15)6-5(7(11)12)4(2-10)3-14-8(6)13/h3,7H,2H2,1H3
• InChI Key： FLTPIJRPOZKCAK-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C(=O)OC)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate

Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate (CAS No. 1806991-42-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate, identified by its CAS number 1806991-42-3, is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of fluorinated pyridines, which are widely recognized for their broad spectrum of biological activities and utility in drug development. The strategic placement of bromomethyl, difluoromethyl, and fluoropyridine moieties within its molecular structure endows it with unique reactivity and functionalization possibilities, making it an indispensable intermediate in the synthesis of novel therapeutic agents.

The significance of this compound is further underscored by its role in the development of next-generation pharmaceuticals. Fluorinated pyridines, in particular, have been extensively studied for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug molecules. The presence of a bromomethyl group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex heterocyclic scaffolds. Similarly, the difluoromethyl substituent is known to increase lipophilicity and binding interactions with biological targets, thereby improving drug efficacy. These attributes make Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate a cornerstone in the synthesis of small-molecule inhibitors targeting various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel fluorinated pyridines for applications in oncology, immunology, and neurology. For instance, studies have demonstrated that compounds incorporating fluorinated pyridine moieties exhibit potent activity against cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. The bromomethyl-containing derivative stands out as a particularly promising precursor for such applications due to its ability to be readily modified into more complex structures through palladium-catalyzed reactions. These reactions allow for the introduction of diverse functional groups at specific positions within the pyridine ring, enabling fine-tuning of biological activity.

The incorporation of a difluoromethyl group into pharmaceutical candidates has also been shown to confer remarkable improvements in pharmacological properties. This substituent is known to enhance binding affinity by increasing hydrophobic interactions and reducing metabolic susceptibility. Moreover, the electron-withdrawing nature of the difluoromethyl group can modulate the electronic properties of adjacent functional groups, influencing both potency and selectivity. Such features are particularly valuable in the design of kinase inhibitors, where precise control over binding interactions is essential for therapeutic efficacy.

Molecular modeling studies have further highlighted the potential of Methyl 5-(bromomethyl)-4-(difluoromethyl)-2-< strong >fluoropyridine-3-carboxylate strong >) as a scaffold for drug discovery. Computational analyses have revealed that this compound can effectively engage with biological targets through multiple hydrogen bonding interactions and hydrophobic contacts. The presence of both polar and non-polar regions within its structure allows it to interact with a wide range of protein pockets, making it an attractive candidate for designing multi-target inhibitors. Such inhibitors have gained traction in recent years due to their ability to simultaneously modulate multiple pathways involved in disease progression.

The synthetic utility of this compound is further exemplified by its application in the preparation of protease inhibitors. Proteases play critical roles in various physiological processes, including blood clotting, inflammation, and viral replication. Inhibiting these enzymes has been a major focus in drug development efforts aimed at treating conditions such as cancer, HIV/AIDS, and hepatitis C. The < strong >bromomethyl strong >group on Methyl 5-(< strong >bromomethyl strong >)-4-(< strong >difluoromethyl strong >)-2-< strong >fluoropyridine-3-carboxylate strong >) serves as an ideal handle for introducing additional functionalities that can enhance binding interactions with protease active sites. For example, palladium-catalyzed cross-coupling reactions can be employed to attach aryl or vinyl groups that complement the geometry and electronic environment of the protease pocket.

In addition to its role in small-molecule drug development, Methyl 5-(< strong >bromomethyl strong >)-4-(< strong >difluoromethyl strong >)-2-< strong >fluoropyridine-3-carboxylate strong ) has found applications in materials science and agrochemicals. Its unique structural features make it a valuable building block for synthesizing advanced materials with tailored electronic properties. For instance, fluorinated pyridines have been incorporated into organic semiconductors and light-emitting diodes (LEDs) due to their ability to enhance charge transport efficiency. Similarly, derivatives of this compound have shown promise as intermediates in the synthesis of novel agrochemicals designed to improve crop protection and yield.

The growing interest in green chemistry has also spurred research into more sustainable synthetic routes for Methyl 5-(< strong >bromomethyl strong >)-4-(< strong >difluoromethyl strong >)-2-< strong >fluoropyridine-3-carboxylate strong ). Recent advancements have focused on developing catalytic systems that minimize waste generation while maintaining high yields and selectivity. Transition metal catalysis remains a key area of investigation here; palladium-based catalysts are particularly effective for facilitating cross-coupling reactions under mild conditions without compromising efficiency.

Economic considerations also play a significant role in the industrial adoption of this compound as an intermediate. The demand for high-purity Methyl 5-(< strong >bromomethyl strong >)-4-(< str ong >difluorom ethyl str ong >)-2-< str ong >flu oropy rid ine -3 -carbox ylate str ong ) has led to optimizations in production processes aimed at reducing costs without sacrificing quality control standards . Continuous flow chemistry , fo r ex ample , ha s bee n imp leme nted i n some c ase s t o enh ance th e efficien cy o f key synthetic steps while minimizing energy consumption . Such innovations not only make large-scale synthesis more feasible but also contribute toward making advanced pharmaceuticals more affordable worldwide . p > < p>The future prospects for M ethyl 5 - ( b r o m o m e t h y l ) -4 - ( d if lu o r om e t h y l ) -2 - f luoro p y rid ine -3 - carbox ylate lie i n its expanding role across multiple disciplines . As research continues t o uncover new therapeutic applications , th e need f or versatile intermediates like th is compoun d will only grow stronger . Innovations i n synthetic methodologies coupled w ith advanc es i n computational biology will further enhance our ability t o harness its potential . Whether used i n oncology , imm unology , or materi als science , M ethyl 5 - ( b r o m om e t h y l ) -4 - ( d if lu o r om e t h y l ) -2 - f luoro p y rid ine -3 - carbox ylate remains at t he forefront o f modern chemical research , driving progress toward safer , more effective treatments an d technologies . p >